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Compound of Interest

Compound Name: 3-Isopropoxyaniline

Cat. No.: B150228

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Isopropoxyaniline is a key chemical intermediate in the manufacturing of a variety of
agrochemicals, primarily finding its application in the synthesis of anilinopyrimidine fungicides.
[1][2][3] This document provides detailed application notes and protocols for the use of 3-
isopropoxyaniline in the synthesis of a representative anilinopyrimidine fungicide, N-(3-
isopropoxyphenyl)-4,6-dimethylpyrimidin-2-amine. Anilinopyrimidine fungicides are a significant
class of agricultural chemicals that act as methionine biosynthesis inhibitors, crucial for
controlling a range of plant pathogenic fungi.[4]

Physicochemical Properties of 3-Isopropoxyaniline

A thorough understanding of the physical and chemical properties of 3-isopropoxyaniline is
essential for its safe handling and effective use in synthesis.
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Property Value

CAS Number 41406-00-2

Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 229-230 °C

Density 1.025 g/mL at 25 °C

Refractive Index n20/D 1.5500 (lit.)

Flash Point >110 °C (>230 °F) - closed cup

Application in Fungicide Synthesis

3-Isopropoxyaniline serves as a crucial building block for the synthesis of anilinopyrimidine
fungicides. These fungicides are known for their efficacy against a variety of plant pathogens.
[4] The synthesis of N-(3-isopropoxyphenyl)-4,6-dimethylpyrimidin-2-amine is a prime example
of this application.

Experimental Protocol: Synthesis of N-(3-
iIsopropoxyphenyl)-4,6-dimethylpyrimidin-2-amine
This protocol outlines the synthesis of the target fungicide from 3-isopropoxyaniline and 2-

chloro-4,6-dimethylpyrimidine.

Materials:

3-Isopropoxyaniline

2-Chloro-4,6-dimethylpyrimidine

Anhydrous 1,4-dioxane

Nitrogen gas
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e Magnetic stirrer

» Reflux condenser

o Standard laboratory glassware
Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a
nitrogen atmosphere, dissolve 2-chloro-4,6-dimethylpyrimidine (1 equivalent) and 3-
isopropoxyaniline (1 equivalent) in anhydrous 1,4-dioxane.

o Heat the reaction mixture to reflux with continuous stirring.

e Monitor the reaction progress using an appropriate analytical technique, such as thin-layer
chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete (typically after several hours), cool the mixture to room
temperature.

e Remove the solvent under reduced pressure.

» Purify the crude product by a suitable method, such as column chromatography on silica gel
or recrystallization, to obtain the pure N-(3-isopropoxyphenyl)-4,6-dimethylpyrimidin-2-amine.

Expected Yield:

While specific yield data for this exact reaction is not readily available in the provided search
results, similar reactions for the synthesis of anilinopyrimidine derivatives report yields ranging
from moderate to good.

Fungicidal Activity and Efficacy

Anilinopyrimidine fungicides, including derivatives of 3-isopropoxyaniline, are effective
against a range of phytopathogenic fungi. Their mode of action involves the inhibition of
methionine biosynthesis, a critical amino acid for fungal growth and development.[4]
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Pathogen Disease Efficacy
Venturia inaequalis Apple Scab High

Botrytis cinerea Gray Mold High

Pyricularia oryzae Rice Blast Moderate to High
Monilinia fructicola Brown Rot High

Note: The efficacy data presented is representative of the anilinopyrimidine class of fungicides.
Specific efficacy of N-(3-isopropoxyphenyl)-4,6-dimethylpyrimidin-2-amine would require
dedicated biological assays.

Application in Herbicide Synthesis

While the primary agrochemical application of 3-isopropoxyaniline is in fungicide synthesis, it
is also noted as an intermediate in the production of herbicides.[2] Phenylpyrimidine
derivatives, a broad class of compounds that can be synthesized from precursors like 3-
isopropoxyaniline, have been investigated for their herbicidal activity.[5] These compounds
can act by inhibiting key enzymes in plant growth and development pathways.[5]

Further research is required to identify specific commercial or developmental herbicides
derived from 3-isopropoxyaniline and to detail their synthesis and biological activity.

Visualizing the Synthesis and Mechanism
Synthesis Workflow

The following diagram illustrates the general synthetic pathway for the production of
anilinopyrimidine fungicides from 3-isopropoxyaniline.
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Caption: General synthesis workflow for anilinopyrimidine fungicides.

Proposed Mechanism of Action

The diagram below illustrates the proposed mechanism of action for anilinopyrimidine
fungicides, which involves the inhibition of a key enzyme in the methionine biosynthesis

pathway.
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Methionine Biosynthesis Pathway
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Caption: Inhibition of methionine biosynthesis by anilinopyrimidine fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of 3-Isopropoxyaniline in Agrochemical
Manufacturing: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b150228#application-of-3-
isopropoxyaniline-in-agrochemical-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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